2,4-dimethyl-N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}benzamide

• IUPAC Name: 2,4-dimethyl-N-[2-(2-pyrazol-1-ylethoxy)ethyl]benzamide
• InChI: InChI=1S/C16H21N3O2/c1-13-4-5-15(14(2)12-13)16(20)17-7-10-21-11-9-19-8-3-6-18-19/h3-6,8,12H,7,9-11H2,1-2H3,(H,17,20)
• InChI Key: CVOTVDZOPAKRLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)NCCOCCN2C=CC=N2)C
• Molecular Formula: C16H21N3O2
• Molecular Weight: 287.36 g/mol

Description

Imidazole and pyrazole derivatives are known for their diverse pharmacological effects. They are the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures. They show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities.

Molecular Structure Analysis

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

These compounds are amphoteric in nature i.e., they show both acidic and basic properties. Due to the presence of a positive charge on either of two nitrogen atoms, they show two equivalent tautomeric forms.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Scientific Research Applications

Therapeutic Potential

Imidazole containing compounds, such as the one , have a broad range of chemical and biological properties. . .

Anti-tubercular Activity

.

Antibacterial Activity

. .

Inhibition of Enoyl ACP Reductase and DHFR Enzymes

. .

Monoclonal Antibody Production

.

Antileishmanial and Antimalarial Activities

.

Mechanism of Action

Target of Action

Similar compounds have been found to interact with enzymes such asEnoyl ACP Reductase and Dihydrofolate Reductase (DHFR) . These enzymes play crucial roles in bacterial fatty acid synthesis and folate metabolism, respectively .

Mode of Action

Based on the molecular docking studies of similar compounds, it can be inferred that the compound may bind to the active sites of its target enzymes, inhibiting their function . This interaction can lead to the disruption of essential biochemical processes in the target organisms .

Biochemical Pathways

These disruptions can lead to the inhibition of growth and proliferation of the target organisms .

Pharmacokinetics

Similar compounds have been found to increase both cell-specific glucose uptake rate and the amount of intracellular adenosine triphosphate during monoclonal antibody production . This suggests that the compound may have good bioavailability and cellular uptake.

Result of Action

The compound has been found to suppress cell growth and increase both cell-specific glucose uptake rate and the amount of intracellular adenosine triphosphate during monoclonal antibody production . In addition, it also suppressed the galactosylation on a monoclonal antibody, which is a critical quality attribute of therapeutic monoclonal antibodies .

Future Directions

There is a continuous demand for the development of new drugs that overcome the problems of antimicrobial resistance. Therefore, these compounds, due to their broad range of chemical and biological properties, have become an important synthon in the development of new drugs.